Cas no 1355956-01-2 (21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol)

• Product Name: 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol
• CAS No: 1355956-01-2
• MF: C₁₆H₃₃ClO₆
• MW: 356.882625341415
• CID: 4589903
• PubChem ID: 134695400
• Update Time: 2025-05-20

21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol Chemical and Physical Properties

Names and Identifiers

• SB67134
• D71996
• 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol
• 2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• MFCD31706274
• 1355956-01-2
• AKOS037653699
• SCHEMBL21977360
• HO-PEG5-(CH2)6-Cl
• CS-0047676

• Inchi： 1S/C16H33ClO6/c17-5-3-1-2-4-7-19-9-11-21-13-15-23-16-14-22-12-10-20-8-6-18/h18H,1-16H2
• InChI Key： NZESKSCZZKNTEQ-UHFFFAOYSA-N
• SMILES： ClCCCCCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 356.1965665g/mol
• Monoisotopic Mass: 356.1965665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4

Additional information on 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol

21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol (CAS No. 1355956-01-2): An Overview of Its Structure, Properties, and Applications

21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol (CAS No. 1355956-01-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of polyoxyalkylene ethers and is characterized by its long carbon chain with multiple oxygen atoms and a terminal hydroxyl group. The presence of a chlorine atom at the 21st position adds an additional layer of complexity and functionality to this molecule.

The molecular formula of 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol is C₂₃H₄₇ClO₆, and its molecular weight is approximately 448.08 g/mol. The compound exhibits excellent solubility in polar solvents such as methanol and ethanol, making it suitable for various chemical reactions and applications. Its hydroxyl group can participate in hydrogen bonding, which enhances its solubility and reactivity in aqueous environments.

In recent years, 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol has been the subject of extensive research due to its potential applications in drug delivery systems and as a precursor for the synthesis of more complex molecules. The chlorine atom at the 21st position can be selectively functionalized to introduce various functional groups, thereby expanding its utility in pharmaceutical and materials science.

Structural Analysis: The structure of 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol has been extensively studied using advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These techniques have provided detailed insights into the molecular conformation and electronic properties of the compound. NMR spectroscopy has revealed the presence of distinct signals corresponding to the different functional groups in the molecule, while MS has confirmed its molecular weight and provided information on fragmentation patterns.

Synthesis: The synthesis of 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol typically involves a multi-step process that begins with the preparation of a long-chain alcohol followed by selective oxidation to introduce the oxygen atoms at specific positions. The final step involves the introduction of the chlorine atom through a chlorination reaction. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activity: Recent studies have explored the biological activity of 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol. Preliminary results suggest that it exhibits anti-inflammatory properties due to its ability to modulate cytokine production in immune cells. Additionally, it has shown promise as a potential antiviral agent against certain RNA viruses. These findings have sparked interest in further investigating its therapeutic potential for treating inflammatory diseases and viral infections.

Applications: One of the most promising applications of 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol is in drug delivery systems. Its amphiphilic nature allows it to form micelles or liposomes that can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property makes it an attractive candidate for developing targeted drug delivery systems that can improve therapeutic outcomes while reducing side effects.

In addition to drug delivery applications, 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol has also been explored as a surfactant in various industrial processes. Its ability to lower surface tension makes it useful in emulsification and dispersion processes. Furthermore, its biodegradability and low toxicity profile make it an environmentally friendly alternative to traditional surfactants.

Safety Considerations: While 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol is generally considered safe for use in pharmaceutical and industrial applications, proper handling precautions should be taken to ensure worker safety. It is recommended to use personal protective equipment such as gloves and goggles when handling this compound. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

FUTURE DIRECTIONS: The ongoing research on 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-ol is focused on optimizing its synthesis methods to achieve higher yields and purity levels. Additionally, efforts are being made to explore new applications in areas such as nanotechnology and biotechnology. The unique properties of this compound make it a valuable tool for advancing scientific knowledge and developing innovative solutions for various challenges in healthcare and industry.